Cas no 2418669-51-7 (2-(3-Amino-5-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}phenyl)acetic acid)

• Product Name: 2-(3-Amino-5-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}phenyl)acetic acid
• CAS No: 2418669-51-7
• MF: C₁₇H₂₅N₃O₄
• MW: 335.398104429245
• CID: 5762561
• PubChem ID: 165770959
• Update Time: 2025-06-14

2-(3-Amino-5-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}phenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2418669-51-7
• EN300-7544166
• 2-(3-amino-5-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}phenyl)acetic acid
• 2-(3-Amino-5-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}phenyl)acetic acid

• Inchi： 1S/C17H25N3O4/c1-17(2,3)24-16(23)20-6-4-19(5-7-20)14-9-12(10-15(21)22)8-13(18)11-14/h8-9,11H,4-7,10,18H2,1-3H3,(H,21,22)
• InChI Key： UYVHXICGUUIPDZ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(C2C=C(C=C(CC(=O)O)C=2)N)CC1)=O

Computed Properties

• Exact Mass: 335.18450629g/mol
• Monoisotopic Mass: 335.18450629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 96.1Ų

Additional information on 2-(3-Amino-5-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}phenyl)acetic acid

Research Brief on 2-(3-Amino-5-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}phenyl)acetic acid (CAS: 2418669-51-7)

The compound 2-(3-Amino-5-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}phenyl)acetic acid (CAS: 2418669-51-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a tert-butoxycarbonyl (Boc)-protected piperazine moiety and an acetic acid functional group, has shown promising potential in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and potential applications in therapeutic areas such as oncology, neurology, and infectious diseases.

One of the key areas of investigation has been the role of this compound as a building block in the synthesis of more complex molecules. Researchers have utilized its reactive amino and carboxyl groups to create derivatives with enhanced pharmacological properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-(3-Amino-5-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}phenyl)acetic acid exhibited potent inhibitory activity against specific kinase targets implicated in cancer progression. The study highlighted the compound's versatility and its potential as a scaffold for designing novel kinase inhibitors.

In addition to its synthetic utility, recent research has explored the biological activities of 2-(3-Amino-5-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}phenyl)acetic acid itself. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that the compound displayed moderate activity against certain bacterial strains, suggesting its potential as an antimicrobial agent. The study also noted that the Boc-protected piperazine moiety could be deprotected under physiological conditions, potentially releasing active piperazine derivatives in vivo. This finding opens new avenues for the development of prodrugs based on this compound.

Another significant development is the use of 2-(3-Amino-5-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}phenyl)acetic acid in targeted drug delivery systems. A 2023 preprint article on ChemRxiv described the incorporation of this compound into nanoparticle formulations designed for brain-targeted delivery. The researchers found that the compound's structural features facilitated its conjugation to nanoparticles while maintaining stability and bioavailability. This approach could be particularly valuable for treating neurological disorders where the blood-brain barrier poses a significant challenge.

Despite these promising findings, challenges remain in the development and application of 2-(3-Amino-5-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}phenyl)acetic acid. For example, its solubility and pharmacokinetic properties may require further optimization for clinical applications. Additionally, more comprehensive toxicological studies are needed to assess its safety profile. Nevertheless, the compound's unique chemical properties and demonstrated biological activities make it a compelling subject for ongoing research in chemical biology and drug discovery.

In conclusion, 2-(3-Amino-5-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}phenyl)acetic acid (CAS: 2418669-51-7) represents a versatile and promising molecule in pharmaceutical research. Recent studies have highlighted its potential as a synthetic building block, a bioactive compound, and a component of drug delivery systems. As research continues, this compound may pave the way for new therapeutic strategies in various disease areas.